Cas no 39392-62-6 (3-Furancarbonylchloride, 2,5-dimethyl-)

• Product Name: 3-Furancarbonylchloride, 2,5-dimethyl-
• CAS No: 39392-62-6
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 316797
• PubChem ID: 11651921
• Update Time: 2025-04-19

3-Furancarbonylchloride, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarbonylchloride, 2,5-dimethyl-
• L-(-)-ALLOSE
• L-(-)-Alloxan, Monohydrate
• L(–)-ALLOSE
• (2S,3S,4S,5R,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• Q27117246
• AKOS006274628
• beta-L-allopyranose
• WOO
• SCHEMBL15265889
• CHEBI:37740
• b-l-allose
• beta-L-allose; L-allose; allose
• DTXSID601015856
• beta-L-allose
• (2S,3S,4S,5R,6S)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• ss-L-Allose
• 39392-62-6

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4-,5-,6-/m0/s1
• InChI Key： WQZGKKKJIJFFOK-RUTHBDMASA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@H]([C@@H]1CO)O)O)O)O

Computed Properties

• Exact Mass: 180.063
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: -2.6

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.732
• Melting Point: 127-129C
• Boiling Point: 410.8 °C at 760 mmHg
• Flash Point: 202.2 °C
• PSA: 110.38000
• LogP: -3.22140

3-Furancarbonylchloride, 2,5-dimethyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives